Cas no 128924-07-2 (1-(Methylsulfanyl)-4-(4-nitrophenyl)benzene)

• Product Name: 1-(Methylsulfanyl)-4-(4-nitrophenyl)benzene
• CAS No: 128924-07-2
• MF: C₁₃H₁₁NO₂S
• MW: 245.296941995621
• MDL: MFCD20529497
• CID: 1224280
• PubChem ID: 14784153
• Update Time: 2025-11-02

1-(Methylsulfanyl)-4-(4-nitrophenyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-(4-methylsulfanylphenyl)-4-nitrobenzene
• ANW-19097
• AGN-PC-002JGP
• 1-(Methylsulfanyl)-4-(4-nitrophenyl)benzene
• ACMC-209bfv
• 4'-(methylthio)-4-nitrobiphenyl
• 1,1'-Biphenyl, 4-(methylthio)-4'-nitro-
• CTK0F6094
• MFCD20529497
• CS-0211409
• DB-225773
• BS-20629
• 128924-07-2
• DTXSID40563967
• 4-(Methylsulfanyl)-4'-nitro-1,1'-biphenyl

• MDL： MFCD20529497
• Inchi： 1S/C13H11NO2S/c1-17-13-8-4-11(5-9-13)10-2-6-12(7-3-10)14(15)16/h2-9H,1H3
• InChI Key： PLIRLGHOMAFEIB-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 245.05113
• Monoisotopic Mass: 245.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 71.1Ų

Experimental Properties

• PSA: 43.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 1-(Methylsulfanyl)-4-(4-nitrophenyl)benzene

Comprehensive Overview of 1-(Methylsulfanyl)-4-(4-nitrophenyl)benzene (CAS No. 128924-07-2)

1-(Methylsulfanyl)-4-(4-nitrophenyl)benzene (CAS No. 128924-07-2) is an organic compound that has garnered significant attention in the fields of pharmaceutical intermediates, material science, and organic synthesis. This compound, characterized by its unique molecular structure featuring a methylsulfanyl group and a nitrophenyl moiety, is widely utilized in research and industrial applications due to its versatile chemical properties. Its CAS number 128924-07-2 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature.

The growing interest in 1-(Methylsulfanyl)-4-(4-nitrophenyl)benzene is partly driven by its potential applications in advanced material development. With the rise of green chemistry and sustainable synthesis, researchers are exploring how this compound can contribute to eco-friendly processes. For instance, its role in catalytic reactions and polymer chemistry aligns with the global push for reducing environmental impact. Additionally, its nitrophenyl group makes it a candidate for photoactive materials, which are increasingly relevant in solar energy and optoelectronic devices.

In the pharmaceutical sector, 1-(Methylsulfanyl)-4-(4-nitrophenyl)benzene is often investigated as a building block for drug discovery. Its structural features allow for modifications that can lead to bioactive molecules, addressing current health challenges such as antimicrobial resistance and chronic diseases. The compound’s methylsulfanyl group is particularly noteworthy, as sulfur-containing compounds are known for their diverse biological activities. This has led to a surge in searches for sulfur-based pharmaceuticals and nitrophenyl derivatives in academic and industrial databases.

From a synthetic chemistry perspective, CAS No. 128924-07-2 is valued for its reactivity and stability under various conditions. Chemists frequently employ it in cross-coupling reactions, arylations, and functional group transformations. The compound’s nitro group also makes it a useful intermediate for further reductions or substitutions, enabling the creation of more complex structures. This versatility has made it a staple in organic synthesis laboratories, where precision and efficiency are paramount.

The demand for 1-(Methylsulfanyl)-4-(4-nitrophenyl)benzene is further amplified by its relevance in academic research. Universities and research institutions frequently study its properties to uncover new applications or optimize existing ones. For example, its potential in nanotechnology and surface chemistry is a hot topic, with many researchers exploring how it can be integrated into nanostructured materials. This aligns with broader trends in STEM education and interdisciplinary research, where compounds like this bridge gaps between chemistry, physics, and engineering.

In conclusion, 1-(Methylsulfanyl)-4-(4-nitrophenyl)benzene (CAS No. 128924-07-2) is a multifaceted compound with significant implications across multiple industries. Its chemical properties, synthetic utility, and potential applications make it a subject of ongoing research and innovation. As the scientific community continues to explore its capabilities, this compound is likely to remain a key player in advancing sustainable technologies and healthcare solutions.